Cas no 551939-31-2 (Thiazole, 2,5-dibromo-4-pentyl- (9CI))

• Product Name: Thiazole, 2,5-dibromo-4-pentyl- (9CI)
• CAS No: 551939-31-2
• MF: C₈H₁₁Br₂NS
• MW: 313.052639245987
• CID: 943508
• PubChem ID: 45117600
• Update Time: 2025-04-19

Thiazole, 2,5-dibromo-4-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2,5-dibromo-4-pentyl- (9CI)
• 2,5-Dibromo-4-pentyl-1,3-thiazole
• Thiazole,2,5-dibromo-4-pentyl-(9ci)
• 551939-31-2
• 2,5-Dibromo-4-pentylthiazole

• Inchi： 1S/C8H11Br2NS/c1-2-3-4-5-6-7(9)12-8(10)11-6/h2-5H2,1H3
• InChI Key： YKEIZCOFVYYZFB-UHFFFAOYSA-N
• SMILES： BrC1=C(CCCCC)N=C(S1)Br

Computed Properties

• Exact Mass: 312.89585g/mol
• Monoisotopic Mass: 310.89790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 41.1Ų